Cas no 1218795-77-7 (1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline)

• Product Name: 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline
• CAS No: 1218795-77-7
• MF: C₂₀H₂₁N
• MW: 275.387445211411
• MDL: MFCD31696614
• CID: 4563466
• Update Time: 2025-06-08

1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-7-isopropylisoquinoline
• 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline
• 1-(3,5-dimethylphenyl)-7-propan-2-ylisoquinoline
• AMY16307
• Y11559
• A903987

• MDL： MFCD31696614
• Inchi： 1S/C20H21N/c1-13(2)17-6-5-16-7-8-21-20(19(16)12-17)18-10-14(3)9-15(4)11-18/h5-13H,1-4H3
• InChI Key： VLVRGHLEWXQWSK-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C(C=C2C=1C1C=C(C)C=C(C)C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 5.6
• Topological Polar Surface Area: 12.9

Additional information on 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline

Recent Advances in the Study of 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline (CAS: 1218795-77-7)

The compound 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline (CAS: 1218795-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoquinoline scaffold, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound for drug development.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses and tumorigenesis. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity for key proteins in this pathway, suggesting its potential as a novel anti-inflammatory or anticancer agent.

Further investigations into the compound's pharmacokinetic profile have also been conducted. A recent preclinical study evaluated the bioavailability, metabolic stability, and toxicity of 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline in animal models. The results indicated moderate oral bioavailability and favorable metabolic stability, although further optimization may be required to reduce potential hepatotoxicity. These findings were published in the European Journal of Pharmaceutical Sciences and highlight the compound's potential for further development as a therapeutic agent.

In addition to its therapeutic potential, researchers have explored the synthetic routes for 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline to improve yield and scalability. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method for the efficient synthesis of this compound, which could facilitate its large-scale production for further studies. The method employs a palladium-catalyzed cross-coupling reaction, offering a more sustainable and cost-effective alternative to traditional synthetic approaches.

Despite these advancements, challenges remain in the development of 1-(3,5-Dimethyl-phenyl)-7-isopropyl-isoquinoline as a viable drug candidate. Issues such as selectivity, off-target effects, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its biological activity and the ongoing optimization of its chemical properties make this compound a promising candidate for further investigation in the field of chemical biology and drug discovery.